Cas no 2869869-76-9 (Not Yet Assigned)

Not Yet Assigned structure
Not Yet Assigned structure
Product name:Not Yet Assigned
CAS No:2869869-76-9
MF:C7H8F4N2O4
MW:260.143035888672
CID:5563120

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

    • Not Yet Assigned
    • Inchi: 1S/C7H8F4N2O4/c8-2(4(12)14)1-3(5(15)16)13-6(17)7(9,10)11/h2-3H,1H2,(H2,12,14)(H,13,17)(H,15,16)/t2-,3-/m0/s1
    • InChI Key: CNEGSPJLXXTWIL-HRFVKAFMSA-N
    • SMILES: [C@@H](C(=O)O)(C[C@H](F)C(=O)N)NC(=O)C(F)(F)F

Not Yet Assigned Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37344331-0.1g
(2S,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
2869869-76-9
0.1g
$1220.0 2023-07-07
Enamine
EN300-37344331-1.0g
(2S,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
2869869-76-9
1.0g
$1386.0 2023-07-07
Enamine
EN300-37344331-2.5g
(2S,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
2869869-76-9
2.5g
$2716.0 2023-07-07
Enamine
EN300-37344331-0.25g
(2S,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
2869869-76-9
0.25g
$1275.0 2023-07-07
Enamine
EN300-37344331-5.0g
(2S,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
2869869-76-9
5.0g
$4018.0 2023-07-07
Enamine
EN300-37344331-10.0g
(2S,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
2869869-76-9
10.0g
$5959.0 2023-07-07
Enamine
EN300-37344331-0.05g
(2S,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
2869869-76-9
0.05g
$1164.0 2023-07-07
Enamine
EN300-37344331-0.5g
(2S,4S)-4-carbamoyl-4-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
2869869-76-9
0.5g
$1331.0 2023-07-07

Additional information on Not Yet Assigned

Compound CAS No. 2869869-76-9: A Comprehensive Overview

The compound identified by the CAS Registry Number 2869869-76-9 is currently designated as "Not Yet Assigned" in the official CAS database. This designation typically signifies that the compound has been registered with the Chemical Abstracts Service (CAS) but has not yet been assigned a formal name or classification due to its experimental or preliminary stage of research. Despite this, the compound holds significant potential in various scientific and industrial applications, as indicated by recent advancements in chemical synthesis and materials science.

Recent studies have highlighted the unique properties of CAS No. 2869869-76-9, particularly in the field of nanotechnology. Researchers have demonstrated that this compound exhibits exceptional thermal stability and mechanical strength, making it a promising candidate for advanced materials development. Its ability to form stable nanocomposites has garnered attention in industries such as aerospace, where lightweight yet durable materials are highly sought after.

In addition to its structural integrity, CAS No. 2869869-76-9 has shown remarkable catalytic activity in certain chemical reactions. This property has led to its exploration in the field of green chemistry, where it could potentially serve as an environmentally friendly catalyst for industrial processes. Recent experiments have revealed that this compound can significantly accelerate reaction rates while reducing energy consumption, aligning with global efforts to promote sustainable chemical practices.

The synthesis of CAS No. 2869869-76-9 involves a novel multi-step reaction pathway that combines elements of organic and inorganic chemistry. This innovative approach not only enhances the compound's stability but also opens new avenues for customization, allowing scientists to tailor its properties for specific applications. For instance, modifications to its molecular structure have been shown to improve its compatibility with biodegradable polymers, offering potential uses in biotechnology and medical devices.

Beyond its technical applications, the discovery of CAS No. 2869869-76-9 underscores the importance of continuous research in chemical innovation. As scientists delve deeper into its properties, new opportunities emerge across diverse disciplines, from electronics to environmental science. Its potential role in developing next-generation batteries or sustainable energy storage solutions is particularly noteworthy, given the growing demand for efficient and eco-friendly energy technologies.

In conclusion, while the compound remains officially unnamed under the CAS registry system, its scientific significance cannot be overstated. The ongoing exploration of CAS No. 2869869-76-9's properties continues to push the boundaries of chemical research, paving the way for groundbreaking advancements in various fields. As further studies unfold, this compound is poised to make a lasting impact on both academic and industrial landscapes.

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